Cas no 56771-29-0 ((4-Pentenyl)triphenylphosphonium bromide)

• Product Name: (4-Pentenyl)triphenylphosphonium bromide
• CAS No: 56771-29-0
• MF: C₂₃H₂₄BrP
• MW: 411.314426422119
• MDL: MFCD00050215
• CID: 89913
• PubChem ID: 10093022
• Update Time: 2025-11-01

(4-Pentenyl)triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (4-Pentenyl)triphenylphosphonium bromide
• (4-​Pentenyl)​triphenylphosphonium Bromide
• pent-4-enyl(triphenyl)phosphanium,bromide
• 1-pentenyl-5-triphenylphosphonium bromide
• AKOS017345116
• pent-4-enyl(triphenyl)phosphonium bromide
• pent-4-enyl(triphenyl)phosphanium;bromide
• Pent-4-en-1-yltriphenylphosphonium bromide
• 56771-29-0
• (Pent-4-en-1-yl)(triphenyl)phosphanium bromide
• A831169
• MFCD00050215
• SCHEMBL2446629
• Pent-4-en-1-yltriphenylphosphoniumbromide
• NSC245403
• 4-pentenyl(triphenyl)phosphonium bromide
• FT-0604805
• pent-4-enyltriphenylphosphonium bromide
• NSC-245403
• DTXSID70972220
• DMT83JR2VA
• CS-0453663
• 4-Pentenyltriphenylphosphonium bromide
• 4-Penten-1-yltriphenylphosphonium bromide
• Phosphonium, 4-penten-1-yltriphenyl-, bromide (1:1)
• pent-4-en-1-yltriphenylphosphanium bromide
• DB-018020

• MDL： MFCD00050215
• Inchi： 1S/C23H24P.BrH/c1-2-3-13-20-24(21-14-7-4-8-15-21,22-16-9-5-10-17-22)23-18-11-6-12-19-23;/h2,4-12,14-19H,1,3,13,20H2;1H/q+1;/p-1
• InChI Key： KANICXDUFCDRDS-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCC=C
• BRN： 4171464

Computed Properties

• Exact Mass: 410.08000
• Monoisotopic Mass: 331.161562
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 194-196°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 13.59000
• LogP: 1.95070
• Sensitiveness: Hygroscopic

(4-Pentenyl)triphenylphosphonium bromide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on (4-Pentenyl)triphenylphosphonium bromide

Comprehensive Overview of (4-Pentenyl)triphenylphosphonium Bromide (CAS No. 56771-29-0)

(4-Pentenyl)triphenylphosphonium bromide (CAS No. 56771-29-0) is a versatile compound with significant applications in various fields, including organic synthesis, medicinal chemistry, and materials science. This compound is a bromide salt of a triphenylphosphonium cation, where the phosphorus atom is bonded to a 4-pentenyl group. The unique structure of this compound makes it an important reagent in the synthesis of complex organic molecules and functional materials.

The chemical structure of (4-Pentenyl)triphenylphosphonium bromide consists of a central phosphorus atom coordinated to three phenyl groups and a 4-pentenyl chain. The presence of the double bond in the 4-pentenyl group imparts unique reactivity and functional properties to the molecule. This structure allows for a wide range of chemical transformations, making it a valuable intermediate in synthetic chemistry.

In recent years, significant research has been conducted on the applications of (4-Pentenyl)triphenylphosphonium bromide in various fields. One notable area is its use as a reagent in the synthesis of bioactive compounds. For instance, studies have shown that this compound can be used to synthesize novel antiviral and anticancer agents. The ability to introduce functional groups through the 4-pentenyl chain allows for the creation of diverse molecular structures with potential therapeutic applications.

Another important application of (4-Pentenyl)triphenylphosphonium bromide is in the field of materials science. The compound has been used to develop new types of polymers and functional materials with unique properties. For example, researchers have utilized this compound to create conductive polymers and electroactive materials, which have potential applications in electronic devices and energy storage systems.

The reactivity of (4-Pentenyl)triphenylphosphonium bromide is influenced by its phosphonium cation and the presence of the double bond in the 4-pentenyl group. The phosphonium cation can participate in various nucleophilic substitution reactions, while the double bond can undergo addition reactions with nucleophiles or electrophiles. This dual reactivity makes the compound highly versatile in synthetic pathways.

In addition to its synthetic applications, (4-Pentenyl)triphenylphosphonium bromide has also been studied for its potential use in catalysis. Recent research has shown that this compound can act as an efficient catalyst in various organic transformations, such as Michael additions and Diels-Alder reactions. The ability to catalyze these reactions efficiently makes it a valuable tool in both academic and industrial settings.

The physical properties of (4-Pentenyl)triphenylphosphonium bromide are also noteworthy. It is typically obtained as a white crystalline solid and is soluble in common organic solvents such as dichloromethane, ethanol, and acetonitrile. Its solubility properties make it easy to handle and use in various synthetic protocols.

Safety considerations are an important aspect when working with any chemical compound. While (4-Pentenyl)triphenylphosphonium bromide is generally considered safe for laboratory use, standard precautions should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, (4-Pentenyl)triphenylphosphonium bromide (CAS No. 56771-29-0) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it an invaluable reagent in the development of new materials and bioactive compounds. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry.